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Abstract

Linalyl formate, a monoterpenoid ester, is a significant contributor to the aroma of various
essential oils and is widely utilized in the fragrance and flavor industries. While its sensory
properties are well-established, its historical discovery and deeper biological roles are less
commonly known. This technical guide provides a comprehensive overview of linalyl formate,
beginning with its historical context in the development of flavor and fragrance chemistry. It
details the compound's physicochemical properties, presents established protocols for its
synthesis and analytical characterization, and explores its interactions with cellular pathways,
particularly in lipid metabolism. This document aims to be a valuable resource for researchers
and professionals in chemistry, pharmacology, and drug development by consolidating key
technical information and elucidating the broader scientific context of this important natural
product.

Introduction and Historical Context

The study of flavor and fragrance compounds, including terpene esters like linalyl formate,
has its roots in the 19th century with the rise of organic chemistry.[1] Early chemists, such as
Otto Wallach, a Nobel laureate in 1910, were instrumental in isolating and classifying terpenes
from essential oils, laying the groundwork for understanding their structural diversity.[2] While
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the exact date and individual credited with the first synthesis of linalyl formate are not clearly
documented in readily available historical records, its preparation falls under the well-
established chemical reaction of esterification. The industrial production and use of such
synthetic flavor and fragrance compounds began to flourish in the early 20th century, driven by
the demand for consistent and readily available alternatives to natural extracts.[1]

Linalyl formate is naturally found in a variety of plants, including lavender (Lavandula),
bergamot, and clary sage.[3] Its characteristic aroma is described as citrusy, floral, and slightly
fruity, making it a valuable component in perfumery and as a flavoring agent in food products.

[4]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of linalyl formate is
essential for its application in various fields. The following tables summarize key quantitative
data for this compound.

Table 1: General and Physical Properties of Linalyl Formate

Property Value Reference(s)
Molecular Formula C11H1802 [5]
Molecular Weight 182.26 g/mol [5]
Appearance Colorless to pale yellow liquid [4]

Citrusy, floral, fruity,
Odor . [31[4]
reminiscent of bergamot

Density 0.914 g/mL at 25 °C [3]
Boiling Point 100-103 °C at 10 mm Hg [3]
Flash Point 85.56 °C (186.00 °F) TCC [6]
Refractive Index n20/D 1.455 [3]

Insoluble in water; soluble in
Solubility alcohols and most non-volatile [3]

oils
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Table 2: Chemical Identifiers and Safety Data

Identifier/Data Value Reference(s)
CAS Number 115-99-1 [5]
FEMA Number 2642 [4]
EINECS Number 204-120-6 [6]
Oral LD50 (rat) > 5000 mg/kg [4]
Dermal LD50 (rabbit) > 5000 mg/kg [4]
GRAS Status Generally Recognized as Safe  [4]

Experimental Protocols

Synthesis of Linalyl Formate via Esterification

The primary method for the synthesis of linalyl formate is the esterification of linalool with

formic acid.[5]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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